Cas no 1698027-74-5 (4,7-dichloro-6-(trifluoromethyl)cinnoline)

• Product Name: 4,7-dichloro-6-(trifluoromethyl)cinnoline
• CAS No: 1698027-74-5
• MF: C₉H₃Cl₂F₃N₂
• MW: 267.034730195999
• CID: 6645572
• PubChem ID: 118019155
• Update Time: 2024-03-01

4,7-dichloro-6-(trifluoromethyl)cinnoline Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-6-(trifluoromethyl)cinnoline

• Inchi： 1S/C9H3Cl2F3N2/c10-6-2-8-4(7(11)3-15-16-8)1-5(6)9(12,13)14/h1-3H
• InChI Key： CSNSVTLKCXIXJD-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=CN=N2)Cl)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 265.9625380g/mol
• Monoisotopic Mass: 265.9625380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų